1,2-Benzisothiazol-3(2H)-one

• CAS No.: 2634-33-5
• Product Name: 1,2-Benzisothiazol-3(2H)-one
• Molecular Formula: C7H5NOS
• Molecular Weight: 151.19 g/mol
• IUPAC Name: 1,2-benzothiazol-3-one
• Standard InChI: InChI=1S/C7H5NOS/c9-7-5-3-1-2-4-6(5)10-8-7/h1-4H,(H,8,9)
• Standard InChIKey: DMSMPAJRVJJAGA-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=O)NS2
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)NS2
• Appearance: Powder
• Boiling Point: 327.6 °C
• Colorform: Off-white to yellowish solid; White to off-white fine, crystalline powder; Technical product (commercial) can be in the form of a solid paste that is off-white to brown in colo
• Density: 1.483 g/cu cm at 20 °C
• Melting Point: 156.6 °C; 157-158°C
• Physical Description: Liquid; Solid
• Description: 1, 2-Benzisothiazol-3(2H)-one, also known as benzisothiazolone or proxel, belongs to the class of organic compounds known as benzothiazoles. These are organic compounds containing a benzene fused to a thiazole ring (a five-membered ring with four carbon atoms, one nitrogen atom and one sulfur atom). 1, 2-Benzisothiazol-3(2H)-one exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 1, 2-benzisothiazol-3(2H)-one is primarily located in the cytoplasm. 1, 2-Benzisothiazol-3(2H)-one is a potentially toxic compound.; Benzo[d]isothiazol-3-one is an organic heterobicyclic compound based on a fused 1,2-thiazole and benzene bicyclic ring skeleton, with the S atom positioned adjacent to one of the positions of ring fusion. It has a role as a disinfectant, a platelet aggregation inhibitor, an environmental contaminant, a xenobiotic, a drug allergen and a sensitiser. It is an organonitrogen heterocyclic compound and an organic heterobicyclic compound.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: In water, 1.1 g/L at 20 °C; 0.938 g/L at 20 °C and pH 4.8; 1.288 g/L at 20 deg and pH 6.7; 1.651 g/L at 20 °C at pH 9.1; 1.198 g/L at 30 °C pH 4.8; 21.7 [ug/mL]
• Synonyms: 1,2-Benzisothiazol-3(2H)-one; 3-Hydroxy-1,2-benzisothiazole; Acticide BIT; Apizas AP-DS; BIT; Benzisothiazolone; Benzo[d]isothiazol-3(2H)-one; Benzocil; Bestcide 200K; Bioban BIT 20DPG; Canguard BIT; Canguard BIT 20DPG; Proxel BD; Topcide 600
• Vapor Pressure: 2.78X10-6 mm Hg at 25 °C
• PubChem Compound: 17520
• Last Modified: Nov 11 2021